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Compound of Interest

Compound Name: BKM-570

Cat. No.: B15291636

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of BKM-570. The

following information is compiled from general guidelines for the storage of powdered small

molecule inhibitors in the absence of a specific datasheet for BKM-570.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized BKM-570 powder upon receipt?

A1: Immediately upon receipt, the lyophilized BKM-570 powder should be stored in a cool, dry,

and dark place. For long-term stability, it is recommended to store the powder at -20°C. Ensure

the container is tightly sealed to prevent moisture absorption and degradation.

Q2: What is the recommended procedure for preparing a stock solution of BKM-570?

A2: To prepare a stock solution, allow the vial of BKM-570 powder to equilibrate to room

temperature before opening to prevent condensation. Reconstitute the powder in a suitable

solvent, such as DMSO, to the desired concentration. It is advisable to perform a small-scale

solubility test first if the optimal solvent is unknown.
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Q3: How should I store the BKM-570 stock solution?

A3: Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles, which can

lead to degradation of the compound. Store the aliquots at -20°C or -80°C for long-term use.

Q4: For how long is the BKM-570 powder and stock solution stable?

A4: While specific stability data for BKM-570 is not available, typically, powdered small

molecule inhibitors are stable for at least one to two years when stored correctly at -20°C.

Stock solutions in DMSO are generally stable for several months at -20°C or -80°C. However,

for sensitive experiments, it is recommended to use freshly prepared solutions or solutions

stored for no longer than one to three months.

Q5: What are the signs of BKM-570 degradation?

A5: Visual signs of degradation in the powdered form can include discoloration or clumping. For

stock solutions, precipitation upon thawing or a decrease in biological activity in your

experimental model can indicate degradation. If you suspect degradation, it is advisable to use

a fresh vial of the compound.
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Issue Possible Cause Recommended Solution

Difficulty Dissolving BKM-570

Powder

- Incorrect solvent- Insufficient

mixing- Low temperature

- Confirm the appropriate

solvent for BKM-570. DMSO is

a common choice for similar

compounds.- Vortex or

sonicate the solution to aid

dissolution.- Gently warm the

solution to 37°C.

Precipitation Observed in

Stock Solution After Thawing

- Solution concentration is too

high- Improper storage-

Freeze-thaw cycles

- Try diluting the stock solution

to a lower concentration.-

Ensure the solution is stored at

a consistent -20°C or -80°C.-

Prepare smaller, single-use

aliquots to avoid repeated

freezing and thawing.

Inconsistent Experimental

Results

- Degradation of BKM-570-

Inaccurate pipetting of stock

solution

- Use a fresh aliquot of BKM-

570 stock solution for each

experiment.- If the problem

persists, prepare a new stock

solution from unopened

powder.- Calibrate your

pipettes regularly to ensure

accurate dispensing.

Visible Change in Powder

Appearance

- Moisture absorption-

Exposure to light or high

temperatures

- Discard the powder as it may

be degraded.- Always store

BKM-570 powder in a tightly

sealed container in a

desiccator at the

recommended temperature.

Experimental Protocols
Protocol 1: Receiving and Storing Lyophilized BKM-570
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Upon receipt of the BKM-570 shipment, immediately inspect the container for any signs of

damage.

Transfer the intact vial to a -20°C freezer for long-term storage.

Log the date of receipt and storage conditions in your lab notebook.

Protocol 2: Preparation of BKM-570 Stock Solution
(Example: 10 mM in DMSO)

Remove the vial of BKM-570 from the -20°C freezer and allow it to warm to room

temperature for at least 20-30 minutes. This prevents moisture from condensing on the

powder upon opening.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

In a sterile environment (e.g., a laminar flow hood), carefully open the vial.

Add the calculated volume of high-purity DMSO to the vial to achieve a 10 mM

concentration. The exact volume will depend on the amount of BKM-570 in the vial.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming (up to 37°C) or sonication can be used to aid dissolution if necessary.

Once dissolved, aliquot the stock solution into smaller, single-use, light-protected vials.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C.
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BKM-570 Storage and Handling Workflow

Receiving Stock Solution Preparation

Experimental Use

Receive Shipment Inspect for Damage Store Powder at -20°C
If OK

Equilibrate to Room Temp Reconstitute in Solvent (e.g., DMSO) Aliquot into Single-Use Vials Store Aliquots at -20°C / -80°C

Thaw Single Aliquot Use in Experiment Discard Unused Portion
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Troubleshooting Common BKM-570 Issues

Issue Encountered

Difficulty Dissolving? Precipitation in Stock? Inconsistent Results?

Check Solvent

Yes

Dilute Solution

Yes

Use Fresh Aliquot

Yes

Vortex / Sonicate

Correct

Gently Warm

Still issues

Issue Resolved

Use Fresh Aliquot

Still issues

Issue Resolved

Prepare New Stock

Still issues

Issue Resolved

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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